Cas no 156007-21-5 (1H-Benzotriazole,1-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-)
156007-21-5 structure
Product Name:1H-Benzotriazole,1-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-
CAS No:156007-21-5
MF:C20H25N5O
MW:351.445403814316
CID:143059
PubChem ID:133001
Update Time:2025-04-19
1H-Benzotriazole,1-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole,1-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-
- 1-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]benzotriazole
- 1-(3-(4-(2-Methoxyhenyl)-1-piperazinyl)propyl)-1H-benzotriazole
- 1-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propyl)-1H-benzotriazole
- 1-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-1H-benzotriazole
- 1H-Benzotriazole, 1-(3-(4-(2-methoxyhenyl)-1-piperazinyl)propyl)-
- 1H-Benzotriazole, 1-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propyl)-
- 4-(3-(Benzotriazol-1-yl)propyl)-1-(2-methoxyphenyl)piperazine
- BPMPP
- MP 3022
- CHEMBL91806
- 1-(3-[4-(2-Methoxyphenyl)-1-piperazinyl]propyl)-1H-1,2,3-benzotriazole #
- DTXSID60166030
- SCHEMBL4092923
- 4-[3-(Benzotriazol-1-yl)propyl-1-(2-methoxyphenyl)piperazine
- BDBM50039784
- 156007-21-5
- PD069127
- MP-3022
- CMDFESOYJXRUSW-UHFFFAOYSA-N
- 1-{3-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-propyl}-1H-benzotriazole
-
- Inchi: 1S/C20H25N5O/c1-26-20-10-5-4-9-19(20)24-15-13-23(14-16-24)11-6-12-25-18-8-3-2-7-17(18)21-22-25/h2-5,7-10H,6,11-16H2,1H3
- InChI Key: CMDFESOYJXRUSW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1N1CCN(CCCN2C3C=CC=CC=3N=N2)CC1
Computed Properties
- Exact Mass: 351.20615
- Monoisotopic Mass: 351.206
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.4Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 550.7°C at 760 mmHg
- Flash Point: 286.8°C
- Refractive Index: 1.639
- PSA: 46.42
1H-Benzotriazole,1-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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